![molecular formula C8H12O4 B3301678 1,4-Dioxaspiro[4.4]nonane-7-carboxylic acid CAS No. 911793-49-2](/img/structure/B3301678.png)
1,4-Dioxaspiro[4.4]nonane-7-carboxylic acid
Overview
Description
1,4-Dioxaspiro[4.4]nonane-7-carboxylic acid is a chemical compound with the linear formula C7H12O2 . It has a molecular weight of 128.172 .
Synthesis Analysis
There are several methods for the synthesis of 1,4-Dioxaspiro[4.4]nonane-7-carboxylic acid and its derivatives. For instance, efficient methods for the synthesis of 1,3,7-triazaspiro[4.4]nonane-2,4-dione derivatives possessing an unsaturated pyrrolidine cycle have been developed . Another method involves the synthesis of N-butyloxycarbonylalanyl-1,4-dioxa-7-azaspiro[4.4]nonane-8 (S)-carboxylic acid ethyl ester through the formation of N-benzyloxycarbonyl-1,4-dioxa-7-azaspiro[4.4]nonane-8 (S)-carboxylic acid ethyl ester .Molecular Structure Analysis
The molecular structure of 1,4-Dioxaspiro[4.4]nonane-7-carboxylic acid can be represented by the SMILES string OC(C1COCC21OCCO2)=O . The InChI key is AGMROOFWCSZNJU-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
The physical and chemical properties of 1,4-Dioxaspiro[4.4]nonane-7-carboxylic acid include a normal boiling temperature, critical temperature, and critical pressure . The compound is a solid .Scientific Research Applications
- Synthesis : Researchers have explored methods for synthesizing 1,4-Dioxaspiro[4.4]nonane-7-carboxylic acid. These synthetic routes typically involve organic reactions followed by purification steps .
Organic Synthesis and Medicinal Chemistry
Physical Organic Chemistry and Thermodynamic Properties
properties
IUPAC Name |
1,4-dioxaspiro[4.4]nonane-8-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12O4/c9-7(10)6-1-2-8(5-6)11-3-4-12-8/h6H,1-5H2,(H,9,10) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SJPCUMPAAUQLJX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2(CC1C(=O)O)OCCO2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
172.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,4-Dioxaspiro[4.4]nonane-7-carboxylic acid | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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